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Compound Name:
(Dimethylphosphoryl)picolinonitrile

CAS No.: 2551114-38-4

Cat. No.: B2608007

Get Quote

Abstract

5-(Dimethylphosphoryl)picolinonitrile is a specialized heterocyclic building block with
potential applications in medicinal chemistry and materials science. As with many novel
research chemicals, a comprehensive, publicly available Safety Data Sheet (SDS) is not
always readily accessible. This technical guide is designed for researchers, chemists, and drug
development professionals to establish a robust framework for the safe handling, storage, and
emergency management of this compound. By analyzing the structural motifs—a picolinonitrile
core and a dimethylphosphoryl group—we extrapolate potential hazards from well-
characterized surrogate molecules. This document provides detailed, field-proven protocols
and engineering controls to mitigate risks, ensuring a high level of safety in the laboratory. It
must be emphasized that this guide serves as a proactive safety assessment and should be
used by trained professionals in conjunction with institutional safety protocols until an official,
supplier-provided SDS becomes available.

Compound Identification and Known Properties
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5-(Dimethylphosphoryl)picolinonitrile is a solid organic compound. Its core structure is a
pyridine ring with a nitrile group at the 2-position and a dimethylphosphoryl group at the 5-
position. The presence of the nitrile and phosphoryl functional groups dictates its chemical
reactivity and is the primary basis for the safety considerations outlined in this guide.

Property Value Source
5-
Chemical Name (Dimethylphosphoryl)picolinoni
trile
CAS Number 2551114-38-4 [1][2]
Molecular Formula CsHsN20OP [11[2]
Molecular Weight 180.14 g/mol [1][2]
Physical State Solid Assumed
Purity 297% [1]
N#CC1=NC=C(C=C1)P(C)
Synonyms [1]
(C)=0

Hazard Analysis and Risk Assessment (Surrogate-
Based)

In the absence of a specific SDS for 5-(Dimethylphosphoryl)picolinonitrile, a conservative
risk assessment is performed by evaluating the hazards of its constituent functional groups.

The Picolinonitrile Moiety

The picolinonitrile structure contains a cyano (-C=N) group attached to a pyridine ring. Organic
nitriles are a well-known class of toxic compounds. Their primary hazard is the potential to
cause severe toxicity if swallowed, inhaled, or if they come into contact with skin.[3][4]
Metabolism or decomposition (e.g., under acidic conditions or during combustion) can release
hydrogen cyanide (HCN), a potent inhibitor of cellular respiration.[4][5] Therefore, compounds
like malononitrile are classified as fatal if swallowed or inhaled and toxic in contact with skin.[3]

[5]
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The Dimethylphosphoryl Moiety

The dimethylphosphoryl group, -P(O)(CHs)z, is a phosphine oxide. While generally less acutely

toxic than organophosphate esters used as pesticides or nerve agents, organophosphorus

compounds warrant careful handling. The toxicological properties have not been thoroughly

investigated for many novel structures.

Predicted GHS Classification

Based on the analysis of the nitrile functional group, a conservative, hypothetical GHS

classification for 5-(Dimethylphosphoryl)picolinonitrile is proposed below. This classification

assumes the primary driver of acute toxicity is the picolinonitrile moiety.

Hazard Class GHS Category Hazard Statement Pictogram
o H300/H301: Fatal or
Acute Toxicity, Oral Category 2/3 o
Toxic if swallowed
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3 ) ]
with skin
Acute Toxicity, H330/H331: Fatal or
) Category 2/3 o
Inhalation Toxic if inhaled
) H318/H319: Causes
Serious Eye ]
o Category 1/2 serious eye damage |
Damage/Irritation o
or irritation
) o H315: Causes skin
Skin Irritation Category 2 o |
irritation
] H410: Very toxic to
Aquatic Hazard o ]
Category 1 aquatic life with long L

(Chronic)

lasting effects

Signal Word: Danger

Precautionary Statements (Selected):

e P260: Do not breathe dust.[3]
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P264: Wash face, hands and any exposed skin thoroughly after handling.[4][6]
P270: Do not eat, drink or smoke when using this product.[4][6]

P273: Avoid release to the environment.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[3]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

P405: Store locked up.[4]

Safe Handling and Exposure Control Protocol

Given the predicted high toxicity, all handling of 5-(Dimethylphosphoryl)picolinonitrile must

be performed with stringent engineering controls and appropriate Personal Protective
Equipment (PPE).

Engineering Controls

Primary Containment: All manipulations of the solid compound (weighing, transferring,
preparing solutions) must be conducted within a certified chemical fume hood with a face
velocity of 80-120 feet per minute (fpm). For highly sensitive operations or if aerosolization is
possible, a glove box is recommended.

Ventilation: Ensure adequate general laboratory ventilation. The fume hood should be
located in an area with minimal cross-drafts.[3]

Personal Protective Equipment (PPE)
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Hand Protection: Use double-gloving. Wear a pair of nitrile gloves as the primary layer, with a
second, heavier-duty pair of nitrile or neoprene gloves over the top. Change gloves
immediately if contamination is suspected.

Eye and Face Protection: Wear ANSI Z87.1-compliant chemical safety goggles with side
shields. A full-face shield is required when there is a splash hazard.

Skin and Body Protection: Wear a flame-retardant lab coat with long sleeves and elastic or
cuffed wrists. Ensure clothing fully covers all skin. Do not wear shorts, skirts, or open-toed
shoes.

Respiratory Protection: A NIOSH-approved respirator with P100 (particulate) cartridges is
required if there is any risk of inhaling dust, such as during a spill cleanup outside of a fume
hood.

Step-by-Step Weighing and Handling Workflow

Preparation: Don all required PPE. Designate a specific area within the fume hood for
handling the compound. Place a plastic-backed absorbent liner on the work surface.

Tare: Place a tared weigh boat on an analytical balance inside the fume hood.

Transfer: Carefully open the container. Using a dedicated, clean spatula, transfer a small
amount of the solid to the weigh boat. Avoid any actions that could generate dust. Close the
primary container immediately.

Weighing: Record the mass.

Dissolution (if applicable): If preparing a solution, add the solvent to the receiving flask first.
Then, carefully transfer the weighed solid into the flask. Use a small amount of solvent to
rinse the weigh boat and spatula to ensure a quantitative transfer.

Cleanup: Dispose of the weigh boat, liner, and any disposable equipment as hazardous
waste. Decontaminate the spatula and any non-disposable equipment with an appropriate
solvent (e.g., ethanol), collecting the rinsate as hazardous waste.
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» Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the
contaminated outer surfaces.

e Hygiene: Wash hands and face thoroughly with soap and water after handling.[3]

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://www.tcichemicals.com/BE/en/sds/M0033_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2608007?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation Phase

Don PPE
(Double Gloves, Goggles, Lab Coat)

A4
Prepare Fume Hood
(Sash at correct height, place liner)

Handlin‘; Phase

El'are Weigh Boat on Balanca

\ 4

Carefully Transfer Solid
(Minimize dust)

4
[Close Primary Containea

[Transfer to Solvent (if neededD

Cleanup &vExit Phase

Dispose of Consumables
(Hazardous Waste)

A4
[Decontaminate Equipmena

\ 4
[Doff PPE Correctl)a

\
[Wash Hands Thorough@

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Potent Solid Compounds.
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Emergency Procedures

Immediate and correct response is critical in case of exposure or accidental release.

First Aid Measures

Inhalation: Immediately move the person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration (do not use mouth-to-mouth). Call for immediate medical
attention.[3][4]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes, followed by washing with soap and water.
Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention, preferably from an ophthalmologist.[3][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious and
alert, give two glasses of water to drink. Never give anything by mouth to an unconscious
person. Call a poison control center and seek immediate medical attention.[3][4]
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Accidental Release Measures

o Small Spill (in fume hood):

o Alert others in the immediate area.

o Wearing appropriate PPE, gently cover the spill with an absorbent material (e.g.,

vermiculite or sand) to prevent aerosolization.

o Carefully scoop the material into a labeled, sealable hazardous waste container.

o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol), then with

soap and water.
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o Place all cleaning materials into the hazardous waste container.

o Large Spill or Spill Outside Containment:

[e]

Evacuate the laboratory immediately.

(¢]

Alert institutional safety personnel (e.g., Environmental Health & Safety).

[¢]

Prevent entry to the area.

[¢]

the cleanup.

Storage and Disposal

Proper storage and disposal are essential to maintain safety and environmental compliance.

Storage Conditions

Temperature: Store in a refrigerator at 2-8°C.[1][2]

Atmosphere: Keep the container tightly sealed and store under an inert gas if possible.[3]
The compound should be sealed in a dry environment.[1][2]

Light: Keep in a dark place to avoid exposure to light.[1][2][3]
Security: Store in a locked cabinet or area with restricted access.[3][4]

Incompatibilities: Store away from strong acids, strong bases, strong oxidizing agents, and
strong reducing agents.[3][4]

Waste Disposal

All waste material containing 5-(Dimethylphosphoryl)picolinonitrile, including empty
containers, contaminated PPE, and cleaning materials, must be disposed of as hazardous
waste.

Containers should be clearly labeled with the chemical name and associated hazards.

© 2026 BenchChem. All rights reserved. 10/13 Tech Support
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» Follow all local, state, and federal regulations for hazardous waste disposal. Consult with
your institution's Environmental Health & Safety department for specific procedures.[4][8]

Conclusion

5-(Dimethylphosphoryl)picolinonitrile is a compound that demands a high degree of caution
due to the predicted toxicity of its picolinonitrile functional group. While this guide provides a
comprehensive framework based on scientific principles and surrogate data, it is imperative for
researchers to always seek a supplier-provided Safety Data Sheet. By adhering to the stringent
protocols for engineering controls, personal protective equipment, and emergency
preparedness outlined herein, scientists can effectively mitigate risks and handle this valuable
research chemical with the necessary level of safety and responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. 5-(Dimethylphosphoryl)picolinonitrile - Lead Sciences [lead-sciences.com]
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3
4
e 5.
6
7
8

. 2551114-38-4|5-(Dimethylphosphoryl)picolinonitrile|BLD Pharm [bldpharm.com]
. tcichemicals.com [tcichemicals.com]

. fishersci.com [fishersci.com]

fishersci.com [fishersci.com]

. sigmaaldrich.com [sigmaaldrich.com]
. chemicea.com [chemicea.com]

. docs.boehringer-ingelheim.com [docs.boehringer-ingelheim.com]

e To cite this document: BenchChem. [A Proactive Safety and Handling Guide for 5-
(Dimethylphosphoryl)picolinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2608007/docs#a-proactive-safety-and-handling-
guide-for-5-dimethylphosphoryl-picolinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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